Cas no 39430-51-8 (Chromium(III) acetate hydroxide)

• Product Name: Chromium(III) acetate hydroxide
• CAS No: 39430-51-8
• MF: C₁₄H₂₃Cr₃O₁₆
• MW: 603.3111307621
• MDL: MFCD00058912
• CID: 89353
• PubChem ID: 24859114
• Update Time: 2025-07-19

Chromium(III) acetate hydroxide Chemical and Physical Properties

Names and Identifiers

• Chromium(III) acetate hydroxide
• Chromium(III) acetate
• Chromium acetate hydroxide
• C14H23Cr3O16
• CHROMIUM III ACETATE HYDROXIDE
• Chromium(III) acetate, basic
• Acetic acid,chromium salt,basic
• Chromic acetate,basic
• CHROMIUM ACETATE,BASIC
• Chromium(III)acetatehydroxide,Cr
• Einecs 254-447-3
• Ccris 6345
• CHROMIUM ACETATE, BASIC
• CHROMIUM (III) ACETATE, BASIC
• Acetic acid, chromium salt, basic
• Chromium(III)acetatehydroxide,Cr24%
• CHROMIUMACETATEHYDROXIDE

• MDL： MFCD00058912
• Inchi： 1S/7C2H4O2.3Cr.2H2O/c7*1-2(3)4;;;;;/h7*1H3,(H,3,4);;;;2*1H2/q;;;;;;;3*+3;;/p-9
• InChI Key： KDYFYAUIXHZPBG-UHFFFAOYSA-E
• SMILES： [Cr](OC(=O)C)(OC(=O)C)OC(=O)C.[Cr](OC(=O)C)(OC(=O)C)OC(=O)C.C(=O)(C)O[Cr](O)O

Computed Properties

• Exact Mass: 602.92000
• Monoisotopic Mass: 228.980425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: Green crystals.
• Density: 0.909[at 20℃]
• Boiling Point: 117.1°Cat760mmHg
• Flash Point: 40°C
• Solubility: 极易溶于H2O
• Water Partition Coefficient: Soluble in water. Insoluble in acetone. Soluble in hot water
• PSA: 224.56000
• LogP: -0.25700
• Solubility: Soluble

Chromium(III) acetate hydroxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 9101
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Other Chemical Reagents

Additional information on Chromium(III) acetate hydroxide

Introduction to Chromium(III) acetate hydroxide (CAS No. 39430-51-8)

Chromium(III) acetate hydroxide, with the chemical formula Cr(OAc)₃·xH₂O (where x represents the number of water molecules in the hydrate), is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination compound, identified by its CAS number 39430-51-8, has garnered attention due to its unique structural properties and versatile applications. As a derivative of chromium, it exhibits distinct chemical behaviors that make it valuable in various industrial and research contexts.

The synthesis of Chromium(III) acetate hydroxide typically involves the reaction of chromium salts with acetate ions, often under controlled pH conditions to favor the formation of the hydroxide complex. The compound’s structure consists of chromium(III) ions coordinated to acetate ligands, with hydroxide groups bridging between them, forming a polymeric or oligomeric network depending on the hydration state. This intricate structure contributes to its reactivity and stability, making it a preferred candidate for catalytic applications.

In recent years, Chromium(III) acetate hydroxide has been explored for its potential in environmental remediation and as a precursor for advanced materials. Its ability to adsorb heavy metals from aqueous solutions has been studied extensively, demonstrating its efficacy in water purification processes. The compound’s surface properties can be tailored by adjusting synthesis parameters, enhancing its adsorption capacity for pollutants such as cadmium, lead, and mercury.

Moreover, the research on Chromium(III) acetate hydroxide has expanded into the realm of nanotechnology. Researchers have developed nanostructured forms of this compound, which exhibit superior catalytic activity compared to their bulk counterparts. These nanoforms are particularly effective in organic transformations, such as cross-coupling reactions and oxidation processes, where they serve as efficient catalysts due to their high surface area and tunable electronic properties.

One of the most intriguing aspects of Chromium(III) acetate hydroxide is its role in biological systems. While chromium(III) is an essential trace element for humans, its compounds must be handled with precision to avoid toxicity. Studies have shown that Chromium(III) acetate hydroxide can interact with biomolecules, influencing metabolic pathways and potentially serving as a cofactor for enzymes. However, further research is needed to fully understand these interactions and their implications for health and disease.

The industrial applications of Chromium(III) acetate hydroxide are also noteworthy. It is used as a corrosion inhibitor in metal finishing processes, where it forms protective layers on metal surfaces, preventing further degradation. Additionally, it serves as a mordant in dyeing textiles, enhancing the color fastness of dyes by forming stable complexes with organic molecules. These applications highlight the compound’s versatility and its importance in various manufacturing processes.

Recent advancements in computational chemistry have enabled researchers to model the behavior of Chromium(III) acetate hydroxide at the molecular level. These simulations have provided insights into its reactivity mechanisms and have helped optimize synthesis conditions for improved yield and purity. Such computational approaches are crucial for developing new materials with tailored properties, ensuring that future applications of this compound are both efficient and sustainable.

The environmental impact of using Chromium(III) acetate hydroxide is another critical consideration. While chromium(III) is less toxic than its hexavalent counterpart, improper disposal can still pose risks to ecosystems. Therefore, researchers are focusing on developing green synthesis methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices and ensure that industrial processes remain environmentally friendly.

In conclusion, Chromium(III) acetate hydroxide (CAS No. 39430-51-8) is a multifaceted compound with broad applications in environmental science, materials engineering, and biomedicine. Its unique structural and chemical properties make it a valuable asset in various industries, while ongoing research continues to uncover new possibilities for its use. As our understanding of this compound grows, so too will its role in addressing some of the most pressing challenges facing modern society.